1-Chloro-7-fluorophthalazine
Overview
Description
1-Chloro-7-fluorophthalazine (1-CF) is a synthetic organic compound with a unique molecular structure that has a wide range of potential applications in scientific research. It is a member of the phthalazine family of compounds, which are characterized by the presence of a central benzene ring and two side-chains containing nitrogen atoms. 1-CF is a colorless, odorless, water-soluble compound that is stable under normal laboratory conditions.
Scientific Research Applications
Anticancer Activities
1-Chloro-7-fluorophthalazine derivatives have been investigated for their potential anticancer activities. In a study, novel phthalazine derivatives showed significant activity against cancer cell lines, demonstrating the potential of this compound in cancer treatment (Li et al., 2006).
Antibacterial Properties
Research has also focused on the antibacterial properties of phthalazine derivatives. A study highlighted the synthesis and structure-activity relationships of 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, a class of compounds including this compound, demonstrating their broad and potent in vitro antibacterial activity (Matsumoto et al., 1984).
Synthesis and Pharmaceutical Development
The practical synthesis and improvement of this compound derivatives are key areas of research. A study reported a practical and scalable preparation of 1-(7-fluoronaphthalen-1-yl)piperazine hydrochloride, a derivative, highlighting advancements in the synthesis process (Magano et al., 2008).
Treatment of Inflammation and Immunological Disorders
This compound derivatives have been explored for treating inflammation and immunological disorders. A patent application mentioned the use of 8-Fluorophthalazin-1(2H)-one compounds as inhibitors of Bruton’s Tyrosine Kinase (Btk), which could treat disorders mediated by Btk such as inflammation, immunological disorders, and cancer (Abdel-Magid, 2013).
Antimicrobial and Antioxidant Activity
The antimicrobial and antioxidant activities of phthalazine-based 1,2,3-triazole derivatives were studied, where some compounds exhibited good antibacterial and antifungal activities, highlighting the potential of these compounds in antimicrobial and antioxidant applications (Shyma et al., 2016).
Chemosensor Development
This compound derivatives have been used in the development of chemosensors. A study developed a selective and sensitive fluorescent chemosensor for Hg2+ using a compound based on aminonaphthalimide fluorophores and 2,6-bis(aminomethyl)pyridine (Guo et al., 2004).
properties
IUPAC Name |
1-chloro-7-fluorophthalazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClFN2/c9-8-7-3-6(10)2-1-5(7)4-11-12-8/h1-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIPMGKNFAKSMBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=NC(=C2C=C1F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801304029 |
Source
|
| Record name | Phthalazine, 1-chloro-7-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801304029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23928-56-5 |
Source
|
| Record name | Phthalazine, 1-chloro-7-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23928-56-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phthalazine, 1-chloro-7-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801304029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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